4-Bromo-2,2-dimethyloxolane
Overview
Description
4-Bromo-2,2-dimethyloxolane is a chemical compound with the molecular formula C6H11BrO . It is categorized under halides and is primarily used for research purposes .
Molecular Structure Analysis
The molecular structure of 4-Bromo-2,2-dimethyloxolane is represented by the InChI code1S/C6H11BrO/c1-6(2)3-5(7)4-8-6/h5H,3-4H2,1-2H3 . This compound has a molecular weight of 179.056 . Physical And Chemical Properties Analysis
4-Bromo-2,2-dimethyloxolane is a liquid at room temperature . The compound’s properties make it suitable for use in various research applications.Scientific Research Applications
Chemical Synthesis
“4-Bromo-2,2-dimethyloxolane” is a chemical compound with the molecular formula C6H11BrO and a molecular weight of 179.06 . It’s used in various chemical syntheses due to its unique structure and reactivity. The bromine atom in the compound can act as a good leaving group, making it a useful intermediate in organic synthesis .
Preparation of Non-Aromatic Heterocycles
The compound has been used in the preparation of 4-bromo-2,3-dihydrofurans, which are non-aromatic heterocycles . These heterocycles are accessed via Cu-catalyzed intramolecular cyclization of 1,2-dibromohomoallylic alcohols . This process is significant as it provides a general method for the preparation of these types of compounds .
Life Science Research
“4-Bromo-2,2-dimethyloxolane” is also used in life science research . While the specific applications in this field are not detailed in the available resources, the compound’s unique properties could make it a valuable tool in various biological studies .
Material Science
In material science, “4-Bromo-2,2-dimethyloxolane” could potentially be used in the development of new materials. Its unique structure and reactivity might allow it to form part of complex structures or to modify existing materials .
Safety and Hazards
This compound is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation . It is harmful if swallowed, in contact with skin, or if inhaled . Safety precautions include avoiding breathing its dust/fume/gas/mist/vapors/spray, wearing protective gear, and using it only in well-ventilated areas or outdoors .
properties
IUPAC Name |
4-bromo-2,2-dimethyloxolane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11BrO/c1-6(2)3-5(7)4-8-6/h5H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPUVLTGFJSBYIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CO1)Br)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11BrO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2,2-dimethyloxolane | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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